![molecular formula C16H23NO B185546 (2-Cyclohex-1-EN-1-ylethyl)(4-methoxybenzyl)amine CAS No. 356537-08-1](/img/structure/B185546.png)
(2-Cyclohex-1-EN-1-ylethyl)(4-methoxybenzyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Cyclohex-1-EN-1-ylethyl)(4-methoxybenzyl)amine, also known as 2-CMA, is a synthetic compound that has been studied for its potential applications in scientific research. It is an amine compound that is derived from the cyclohexyl group, and has a methoxybenzyl moiety. 2-CMA is a versatile compound that has been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments. In
Scientific Research Applications
Structural Studies and Synthesis
- The compounds with structural similarity to (2-Cyclohex-1-EN-1-ylethyl)(4-methoxybenzyl)amine have been examined for their keto-amine tautomeric forms and intramolecular hydrogen bonding, which are important in understanding the molecular stability and reactivity of these molecules (Odabaşoǧlu et al., 2003).
- Cyclohexyl or benzyl isocyanide derivatives, which bear resemblance to the compound , have been synthesized to form new classes of cyclic dipeptidyl ureas, indicating the potential of these structures in peptidic chemistry and possibly drug design (Sañudo et al., 2006).
Catalysis and Chemical Reactions
- Research involving similar compounds has focused on their use in catalytic processes, such as asymmetric allylic amination, which is crucial for the production of enantiomerically pure substances, potentially applicable in pharmaceutical synthesis (Uozumi et al., 2004).
- Additionally, studies on the [4+2] cycloaddition reactions involving similar molecules have provided insights into reaction mechanisms and the synthesis of complex organic molecules, which is fundamental in the development of new materials and drugs (Kozmin et al., 2003).
Enzymatic and Biological Studies
- Investigations into enzymatic desymmetrization processes using similar compounds have been conducted, showing the potential of these molecules in producing chiral intermediates, a critical step in the synthesis of various biologically active molecules (Goswami & Kissick, 2009).
Properties
IUPAC Name |
2-(cyclohexen-1-yl)-N-[(4-methoxyphenyl)methyl]ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO/c1-18-16-9-7-15(8-10-16)13-17-12-11-14-5-3-2-4-6-14/h5,7-10,17H,2-4,6,11-13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFIYFOQIPWAJAD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNCCC2=CCCCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10365152 |
Source
|
Record name | 2-(Cyclohex-1-en-1-yl)-N-[(4-methoxyphenyl)methyl]ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10365152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
356537-08-1 |
Source
|
Record name | N-[2-(1-Cyclohexen-1-yl)ethyl]-4-methoxybenzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=356537-08-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Cyclohex-1-en-1-yl)-N-[(4-methoxyphenyl)methyl]ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10365152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.